3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide

• IUPAC Name: 3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide
• InChI: InChI=1S/C22H26N2O3/c25-22(19-5-3-6-20(15-19)24-9-12-26-13-10-24)23-16-17-8-11-27-21-7-2-1-4-18(21)14-17/h1-7,15,17H,8-14,16H2,(H,23,25)
• InChI Key: WBZLVSMVXMPZQQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CC1CNC(=O)C3=CC(=CC=C3)N4CCOCC4
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide often involves condensation reactions, cyclization, and functional group transformations. For instance, related compounds have been synthesized by condensation of specific isocyanates with amines, followed by cyclization with hydrazine hydrate (Jiu-Fu Lu et al., 2017).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined through crystallographic studies, revealing insights into the conformation and arrangement of the molecular framework. For example, the crystal structure of a related compound was found to belong to the monoclinic system, providing valuable information on molecular dimensions and spatial configuration (Jiu-Fu Lu et al., 2017).

Chemical Reactions and Properties

The chemical behavior of compounds like this compound can be explored through various reactions, such as isomerization, which leads to the formation of novel heterocyclic frameworks (T. Mayer & G. Maas, 1992).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the applicability and handling of the compound. These properties are determined through experimental studies, often involving X-ray crystallography and thermal analysis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group characteristics, define the potential applications of the compound in synthesis and drug development. Studies on related compounds have shown distinct inhibitory activities against various cell lines, indicating their potential in therapeutic applications (X. Ji et al., 2018).